Cas no 22886-01-7 ((5S)-4-hydroxy-5-methyl-2(5H)-Furanone)

22886-01-7 structure
Product name:(5S)-4-hydroxy-5-methyl-2(5H)-Furanone
(5S)-4-hydroxy-5-methyl-2(5H)-Furanone Chemical and Physical Properties
Names and Identifiers
-
- (5S)-4-hydroxy-5-methyl-2(5H)-Furanone
- [s,(+)]-4-Hydroxy-5-methyl-2(5H)-furanone
- 22886-01-7
-
- Inchi: InChI=1S/C5H6O3/c1-3-4(6)2-5(7)8-3/h2-3,6H,1H3
- InChI Key: JGAAAWQBYJNOIW-UHFFFAOYSA-N
- SMILES: CC1OC(=O)C=C1O |c:5|
Computed Properties
- Exact Mass: 114.03168
- Monoisotopic Mass: 114.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
(5S)-4-hydroxy-5-methyl-2(5H)-Furanone Related Literature
-
Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
-
Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
-
Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
-
Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
22886-01-7 ((5S)-4-hydroxy-5-methyl-2(5H)-Furanone) Related Products
- 24748-70-7(2-(1-methyl-1H-imidazol-5-yl)ethane-1-thiol)
- 1818847-80-1(4-Ethoxyquinazoline-6-carbonitrile)
- 250272-37-8(1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine)
- 956605-97-3((3'S)-1,3'-bipyrrolidine dihydrochloride)
- 1554908-85-8(3-amino-1-pentyl-1,4-dihydropyridin-4-one)
- 1806496-91-2(Methyl 3-methyl-5-(3-oxopropyl)benzoate)
- 1021259-15-3(N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)
- 2171141-02-7((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid)
- 1226438-53-4(2-(4-fluorophenyl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)acetamide)
- 880412-70-4((5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk